Cas no 1315368-85-4 (4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride)

• Product Name: 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride
• CAS No: 1315368-85-4
• MF: C₅H₆ClF₃N₂S
• MW: 218.627748966217
• CID: 5040347
• Update Time: 2025-06-15

4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine hydrochloride
• (4-(Trifluoromethyl)thiazol-2-yl)methanamine hydrochloride
• [4-(trifluoromethyl)-1,3-thiazol-2-yl]methanamine;hydrochloride
• 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride

• Inchi： 1S/C5H5F3N2S.ClH/c6-5(7,8)3-2-11-4(1-9)10-3;/h2H,1,9H2;1H
• InChI Key： OPAHSHSUYVNENN-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(F)(F)F)N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Topological Polar Surface Area: 67.2

4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride

Introduction to 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride (CAS No. 1315368-85-4)

4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride, identified by its CAS number 1315368-85-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further exploration in medicinal chemistry.

The thiazole core of this compound plays a crucial role in its biological interactions. Thiazole derivatives are widely recognized for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The structural features of 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride suggest that it may exhibit similar activities, particularly in the context of modulating cellular processes and targeting specific disease pathways. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design, as the trifluoromethyl group can improve metabolic stability, binding affinity, and overall bioavailability.

In the realm of drug discovery, the development of novel scaffolds that combine efficacy with favorable pharmacokinetic profiles is essential. The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for successful drug formulation. This property makes it particularly useful for preclinical and clinical studies where optimal absorption and distribution are required. Researchers have been exploring thiazole derivatives as potential treatments for various diseases, including neurodegenerative disorders and infectious diseases, due to their ability to interact with biological targets at the molecular level.

One of the most compelling aspects of 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride is its structural versatility. The combination of the thiazole ring with the trifluoromethyl substituent creates a unique chemical entity that can be further modified to tailor its biological activity. This flexibility has led to increased interest in using such compounds as starting points for structure-activity relationship (SAR) studies. By systematically altering functional groups or substituents, chemists can gain insights into how specific structural features influence pharmacological outcomes.

Recent advancements in computational chemistry and molecular modeling have accelerated the process of identifying promising drug candidates like 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride. These tools allow researchers to predict binding interactions between the compound and biological targets with high accuracy. For instance, studies have shown that thiazole derivatives can interact with enzymes and receptors involved in metabolic pathways or signal transduction cascades. The trifluoromethyl group may play a key role in these interactions by enhancing binding affinity or modulating enzyme activity.

The pharmaceutical industry has been particularly interested in thiazole derivatives due to their broad spectrum of biological activities. Several clinical trials have investigated the potential of thiazole-based compounds as treatments for conditions such as cancer, inflammation, and infections. While 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride has not yet entered human trials, preclinical data suggests that it may possess similar therapeutic benefits. Its ability to inhibit key enzymes or interfere with disease-causing pathways could make it a valuable addition to existing treatment regimens.

In conclusion, 4-(trifluoromethyl)-1,3-thiazol-2-ylmethanamine hydrochloride represents an exciting opportunity for further research and development in medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for treating various diseases. As research continues to uncover new applications for thiazole derivatives, compounds like this one will play an increasingly important role in advancing healthcare solutions.